1-(3-chloro-4-hydroxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: 1-[(3-chloro-4-hydroxyphenyl)methyl]-N-[2-(4-methoxyphenyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C26H27ClN2O3/c1-32-21-11-9-19(10-12-21)22-6-2-3-7-24(22)28-26(31)20-5-4-14-29(17-20)16-18-8-13-25(30)23(27)15-18/h2-3,6-13,15,20,30H,4-5,14,16-17H2,1H3,(H,28,31)
• InChI Key: RFLFASDGHWWOFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3CCCN(C3)CC4=CC(=C(C=C4)O)Cl
• Molecular Formula: C26H27ClN2O3
• Molecular Weight: 451.0 g/mol

Description

1-(3-chloro-4-hydroxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as BHPI and has been studied extensively for its ability to modulate various biological processes.

Mechanism of Action

The mechanism of action of BHPI is not fully understood, but it is believed to act through the modulation of various signaling pathways. BHPI has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. BHPI has also been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are involved in cell proliferation and survival. BHPI has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent.
Biochemical and Physiological Effects
BHPI has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). BHPI has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, BHPI has been shown to have neuroprotective effects, including the ability to protect against oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

BHPI has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. BHPI has been extensively studied in vitro and in vivo, providing a wealth of data on its potential therapeutic properties. However, there are also limitations to using BHPI in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects on various biological processes. In addition, the potential toxicity of BHPI needs to be further evaluated.

Future Directions

There are several future directions for research on BHPI. One area of interest is the development of BHPI analogs with improved pharmacological properties. Another area of interest is the evaluation of BHPI for its potential use in treating neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Further research is also needed to fully elucidate the mechanism of action of BHPI and its effects on various biological processes.

Synthesis Methods

The synthesis of BHPI involves the reaction of 3-chloro-4-hydroxybenzaldehyde with 4'-methoxy-2-biphenylamine in the presence of piperidine and acetic anhydride. The resulting product is then treated with piperidinecarboxylic acid to yield BHPI. The synthesis method has been optimized for high yield and purity, and the resulting compound has been characterized using various analytical techniques.

Scientific Research Applications

BHPI has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. BHPI has been tested in vitro and in vivo for its ability to modulate various biological processes, including the regulation of cytokine production, inhibition of angiogenesis, and induction of apoptosis. BHPI has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.